Cas no 10264-38-7 (Carbamodithioic acid,dimethyl-, 2-cyanoethyl ester (9CI))

• Product Name: Carbamodithioic acid,dimethyl-, 2-cyanoethyl ester (9CI)
• CAS No: 10264-38-7
• MF: C₆H₁₀N₂S₂
• MW: 174.286998271942
• CID: 196337
• PubChem ID: 151495
• Update Time: 2025-04-19

Carbamodithioic acid,dimethyl-, 2-cyanoethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,dimethyl-, 2-cyanoethyl ester (9CI)
• 2-cyanoethyl N,N-dimethylcarbamodithioate
• cyanoethyl dimethyldithiocarbamate
• 3-(Dimethyl-thiocarbamoylmercapto)-pro
• AG-D-12260
• Carbamicacid, dimethyldithio-, 2-cyanoethyl ester (6CI)
• Carbamodithioic acid, dimethyl-, 2-cyanoethyl ester
• Ceddtc
• CTK4A1362
• dimethyl-dithiocarbamic acid-(2-cyano-ethyl ester)
• Propionitrile,3-mercapto-, dimethyldithiocarbamate (ester)
• S-< 2-Cyanoaethyl> -N,N-dimethyl-dithiocarbamat
• 10264-38-7
• DTXSID30145433

• Inchi： 1S/C6H10N2S2/c1-8(2)6(9)10-5-3-4-7/h3,5H2,1-2H3
• InChI Key： VLYWPIYDQUBQFY-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=S)CCC#N

Computed Properties

• Exact Mass: 174.0287
• Monoisotopic Mass: 174.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 286.2°Cat760mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.576
• PSA: 27.03
• LogP: 1.47978